deoxydynemicin A
deoxydynemicin A
Brand Name:
Vulcanchem
CAS No.:
130640-33-4
VCID:
VC0166429
InChI:
InChI=1S/C30H19NO8/c1-13-20(28(36)37)27(38-2)15-9-5-3-4-6-11-19-29(13)30(15,39-29)16-12-18(33)22-23(24(16)31-19)26(35)21-14(25(22)34)8-7-10-17(21)32/h3-4,7-8,10,12-13,15,19,31-33H,1-2H3,(H,36,37)/b4-3-
SMILES:
CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O
Molecular Formula:
C30H19NO8
Molecular Weight:
521.5 g/mol
deoxydynemicin A
CAS No.: 130640-33-4
Main Products
VCID: VC0166429
Molecular Formula: C30H19NO8
Molecular Weight: 521.5 g/mol
| CAS No. | 130640-33-4 |
|---|---|
| Product Name | deoxydynemicin A |
| Molecular Formula | C30H19NO8 |
| Molecular Weight | 521.5 g/mol |
| IUPAC Name | (11Z)-21,28-dihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20(25),21,23,27-octaen-9,13-diyne-6-carboxylic acid |
| Standard InChI | InChI=1S/C30H19NO8/c1-13-20(28(36)37)27(38-2)15-9-5-3-4-6-11-19-29(13)30(15,39-29)16-12-18(33)22-23(24(16)31-19)26(35)21-14(25(22)34)8-7-10-17(21)32/h3-4,7-8,10,12-13,15,19,31-33H,1-2H3,(H,36,37)/b4-3- |
| Standard InChIKey | RVUGUFLMKMPZBW-ARJAWSKDSA-N |
| Isomeric SMILES | CC1C(=C(C2C#C/C=C\C#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O |
| SMILES | CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O |
| Canonical SMILES | CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C6=O)C=CC=C7O)O)OC)C(=O)O |
| Synonyms | deoxydynemicin A |
| PubChem Compound | 6444006 |
| Last Modified | Nov 11 2021 |
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